Cas no 30991-42-5 (2-Hydroxy-3-methylbenzohydrazide)

• Product Name: 2-Hydroxy-3-methylbenzohydrazide
• CAS No: 30991-42-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00017052
• CID: 88893
• PubChem ID: 141603
• Update Time: 2025-05-22

2-Hydroxy-3-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methylbenzohydrazide
• 2-Hydroxy-3-methylbenzhydrazide
• 3-Methylsalicylhydrazide
• 2-Hydroxy-3-methyl-benzoesaeure-hydrazid
• 2-hydroxy-3-methyl-benzoic acid hydrazide
• 3-Methyl-salicylsaeurehydrazid
• 6-???-2-methylphenol
• SCHEMBL7868556
• NSC 97208
• A51067
• UWNTVIWGDXKENJ-UHFFFAOYSA-N
• STR05153
• 2-Hydroxy-3-methylbenzohydrazide #
• NSC97208
• AMY5014
• AKOS000171325
• A820681
• o-cresotic acid hydrazide
• o-Cresotic Hydrazide
• 30991-42-5
• MFCD00017052
• CS-0197136
• EN300-1263855
• NSC-97208
• FT-0638946
• Oprea1_776601
• DTXSID80184978
• Benzoic acid, 2-hydroxy-3-methyl-, hydrazide
• DTXCID20107469
• ALBB-002673
• DB-021167
• BBL016688
• STK430522

• MDL： MFCD00017052
• Inchi： 1S/C8H10N2O2/c1-5-3-2-4-6(7(5)11)8(12)10-9/h2-4,11H,9H2,1H3,(H,10,12)
• InChI Key： UWNTVIWGDXKENJ-UHFFFAOYSA-N
• SMILES： OC1C(C(NN)=O)=CC=CC=1C
• BRN： 2639905

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: nothing
• Topological Polar Surface Area: 75.4

Experimental Properties

• Color/Form: White or grayish yellow crystalline powder
• Density: 1.262
• Melting Point: 190-191°C
• Refractive Index: 1.607
• PSA: 75.35000
• LogP: 1.39530
• Solubility: Not determined

2-Hydroxy-3-methylbenzohydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Hydroxy-3-methylbenzohydrazide

Recent Advances in the Study of 2-Hydroxy-3-methylbenzohydrazide (CAS: 30991-42-5) in Chemical Biology and Pharmaceutical Research

2-Hydroxy-3-methylbenzohydrazide (CAS: 30991-42-5) is a hydrazide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. Recent studies have explored its mechanism of action, structure-activity relationships, and potential therapeutic applications, making it a promising candidate for further development.

One of the key areas of research involving 2-Hydroxy-3-methylbenzohydrazide is its role as an enzyme inhibitor. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain metalloenzymes, which are implicated in various pathological conditions. The study utilized X-ray crystallography and molecular docking techniques to elucidate the binding interactions between the compound and the enzyme active site, providing valuable insights for the design of more effective inhibitors.

In addition to its enzyme inhibitory properties, 2-Hydroxy-3-methylbenzohydrazide has also shown promise as an antimicrobial agent. A recent report in *Bioorganic & Medicinal Chemistry Letters* highlighted its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

Another notable advancement is the exploration of 2-Hydroxy-3-methylbenzohydrazide in cancer research. A 2024 preclinical study published in *European Journal of Medicinal Chemistry* investigated its antiproliferative effects on various cancer cell lines. The results indicated that the compound induces apoptosis through the activation of intrinsic apoptotic pathways and the inhibition of key signaling molecules. Furthermore, the study reported minimal toxicity to normal cells, highlighting its potential as a selective anticancer agent.

The synthesis and optimization of 2-Hydroxy-3-methylbenzohydrazide derivatives have also been a focus of recent research. A study in *Tetrahedron Letters* described a novel synthetic route that improves yield and purity while reducing environmental impact. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. Additionally, computational studies have been employed to predict the physicochemical properties and pharmacokinetic profiles of these derivatives, aiding in the rational design of more effective analogs.

In conclusion, 2-Hydroxy-3-methylbenzohydrazide (CAS: 30991-42-5) represents a versatile scaffold with significant potential in chemical biology and pharmaceutical research. Recent studies have shed light on its diverse biological activities, mechanisms of action, and synthetic optimization, paving the way for future therapeutic applications. Continued research in this area is expected to yield novel insights and contribute to the development of innovative treatments for various diseases.